Cas no 1804355-59-6 (2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804355-59-6
• MF: C₇H₅F₃N₂O₅
• MW: 254.120212316513
• CID: 4833001
• Update Time: 2025-05-19

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C7H5F3N2O5/c8-7(9,10)17-4-1-11-6(14)5(12(15)16)3(4)2-13/h1,13H,2H2,(H,11,14)
• InChI Key： IXPRIJITAMSIEA-UHFFFAOYSA-N
• SMILES： FC(OC1=CNC(C(=C1CO)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: -0.2
• Topological Polar Surface Area: 104

Additional information on 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol

Introduction to 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804355-59-6)

2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1804355-59-6, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry and material science. The presence of multiple functional groups, including hydroxyl, nitro, and trifluoromethoxy substituents, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The compound's structure is characterized by a pyridine core substituted with a hydroxyl group at the 4-position, a nitro group at the 3-position, and a trifluoromethoxy group at the 5-position. This specific arrangement of functional groups imparts unique reactivity and biological activity, making it an attractive scaffold for drug discovery and development. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, which is a critical factor in the design of novel therapeutics.

In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The nitro group in 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol can be further functionalized through reduction or conversion to other nitrogen-containing heterocycles, expanding its utility as a building block in synthetic chemistry.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The hydroxyl group at the 4-position can participate in etherification or esterification reactions, while the nitro group can be reduced to an amine or converted into other nitrogen-containing functionalities. Additionally, the trifluoromethoxy group can undergo nucleophilic substitution reactions, allowing for further diversification of the molecular structure.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol with greater accuracy. These tools have been instrumental in identifying potential binding interactions with biological targets, such as enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer progression. Furthermore, its structural features make it a promising candidate for developing antiviral agents due to its ability to interfere with viral replication mechanisms.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and pesticides. Pyridine derivatives are well-known for their efficacy in crop protection applications, and modifications to their structure can lead to improved performance and environmental safety. The presence of multiple functional groups in 2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol provides ample opportunities for designing molecules that exhibit enhanced selectivity and reduced toxicity towards non-target organisms.

In conclusion,2-Hydroxy-3-nitro-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804355-59-6) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and agricultural innovation.